Cas no 6957-84-2 (1,4-Benzenedicarboxamide,N1,N4-bis(2-methylphenyl)-)
6957-84-2 structure
Product Name:1,4-Benzenedicarboxamide,N1,N4-bis(2-methylphenyl)-
CAS No:6957-84-2
MF:C22H20N2O2
MW:344.406405448914
CID:525655
PubChem ID:248375
Update Time:2025-04-19
1,4-Benzenedicarboxamide,N1,N4-bis(2-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Benzenedicarboxamide,N1,N4-bis(2-methylphenyl)-
- o-Terephthalotoluidide
- (3-Hydroxypropyl)trimethylammonium iodide, terephtalate (2:1)
- AC1L1DOM
- Ammonium, (3-hydroxypropyl)trimethyl-, iodide diester with terephthalic acid
- AMMONIUM, (3-HYDROXYPROPYL)TRIMETHYL-, IODIDE, TEREPHTHALATE (2:1)
- I.S. 1561
- N,N'-Bis(m-methoxyphenyl)-terephthalamid
- N.N'-Bis-< 2
- PK 97
- Terephthalsaeure-bis-(3-trimethylammonio-propylester), Dijodid
- Terephthalsaeure-bis-(m-anisidid)
- Terephthalsaeure-bis-(o-toluidid)
- Cambridge id 5344778
- SR-01000390466-1
- Oprea1_005302
- NSC-65111
- SCHEMBL9055150
- Oprea1_475065
- SR-01000390466
- Z27793344
- NSC65111
- 6957-84-2
- N~1~,N~4~-bis(2-methylphenyl)terephthalamide
- DTXSID80989627
- N1,N4-bis(2-methylphenyl)benzene-1,4-dicarboxamide
- AKOS000727850
- N~1~,N~4~-Bis(2-methylphenyl)benzene-1,4-dicarboxamide
-
- Inchi: 1S/C22H20N2O2/c1-15-7-3-5-9-19(15)23-21(25)17-11-13-18(14-12-17)22(26)24-20-10-6-4-8-16(20)2/h3-14H,1-2H3,(H,23,25)(H,24,26)
- InChI Key: NQDLWWKEAPRXNA-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC(=CC=1)C(NC1C=CC=CC=1C)=O)NC1C=CC=CC=1C
Computed Properties
- Exact Mass: 344.1526
- Monoisotopic Mass: 344.152
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 441
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 58.2Ų
Experimental Properties
- Density: 1.231
- Boiling Point: 403.7°Cat760mmHg
- Flash Point: 112.6°C
- Refractive Index: 1.674
- PSA: 58.2
- LogP: 4.95400
1,4-Benzenedicarboxamide,N1,N4-bis(2-methylphenyl)- Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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